1-cyano-3-oxocyclohexane-1-carboxylic acid
Overview
Description
1-Cyano-3-oxocyclohexane-1-carboxylic acid (COCA) is a six-carbon cyclic carboxylic acid. It is an important intermediate in the synthesis of a variety of organic and inorganic compounds, and is also used as a reagent in the synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals. COCA is also used in the synthesis of surfactants, dyes, and pigments. COCA is a versatile reagent with a wide range of applications in organic synthesis and in the production of pharmaceuticals and other specialty chemicals.
Mechanism of Action
The mechanism of action of 1-cyano-3-oxocyclohexane-1-carboxylic acid is not fully understood. It is believed that 1-cyano-3-oxocyclohexane-1-carboxylic acid acts as an acid catalyst in the synthesis of organic and inorganic compounds. 1-cyano-3-oxocyclohexane-1-carboxylic acid is believed to act as a proton donor in the formation of carboxylate anions, which can then act as nucleophiles in the synthesis of organic and inorganic compounds. 1-cyano-3-oxocyclohexane-1-carboxylic acid is also believed to act as a Lewis acid, which can facilitate the formation of covalent bonds between molecules.
Biochemical and Physiological Effects
1-cyano-3-oxocyclohexane-1-carboxylic acid has been shown to have a variety of biochemical and physiological effects. 1-cyano-3-oxocyclohexane-1-carboxylic acid has been shown to be an effective inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. 1-cyano-3-oxocyclohexane-1-carboxylic acid has also been shown to inhibit the enzyme cyclooxygenase-2, which is involved in the synthesis of prostaglandins. 1-cyano-3-oxocyclohexane-1-carboxylic acid has also been shown to inhibit the enzyme lipoxygenase, which is involved in the synthesis of leukotrienes.
Advantages and Limitations for Lab Experiments
1-cyano-3-oxocyclohexane-1-carboxylic acid has several advantages for use in laboratory experiments. 1-cyano-3-oxocyclohexane-1-carboxylic acid is a relatively inexpensive reagent and is readily available. 1-cyano-3-oxocyclohexane-1-carboxylic acid is also a stable reagent and does not require special storage conditions. 1-cyano-3-oxocyclohexane-1-carboxylic acid is also a versatile reagent and can be used in a variety of organic and inorganic syntheses. However, 1-cyano-3-oxocyclohexane-1-carboxylic acid is a strong acid and should be handled with caution.
Future Directions
There are a number of potential future directions for the use of 1-cyano-3-oxocyclohexane-1-carboxylic acid. 1-cyano-3-oxocyclohexane-1-carboxylic acid could be used in the synthesis of new pharmaceuticals, agrochemicals, and other specialty chemicals. 1-cyano-3-oxocyclohexane-1-carboxylic acid could also be used in the synthesis of new polymers and materials. 1-cyano-3-oxocyclohexane-1-carboxylic acid could also be used in the synthesis of new bioactive compounds, such as antibiotics and antiviral agents. 1-cyano-3-oxocyclohexane-1-carboxylic acid could also be used in the synthesis of new dyes and pigments. Finally, 1-cyano-3-oxocyclohexane-1-carboxylic acid could be used in the synthesis of new surfactants and detergents.
Synthesis Methods
1-cyano-3-oxocyclohexane-1-carboxylic acid can be synthesized by a variety of methods. The most common method is the reaction of cyclohexanecarboxylic acid with cyanide ion in an aqueous solution. This reaction produces 1-cyano-3-oxocyclohexane-1-carboxylic acid and an ammonium salt as the byproduct. Other methods of synthesis include the reaction of cyclohexanecarboxylic acid with an alkyl halide in an aqueous solution, the reaction of a cyclohexenecarboxylic acid with a cyanide ion in an aqueous solution, and the reaction of a cyclohexenecarboxylic acid with an alkyl halide in an aqueous solution.
Scientific Research Applications
1-cyano-3-oxocyclohexane-1-carboxylic acid has been used in a variety of scientific research applications. 1-cyano-3-oxocyclohexane-1-carboxylic acid has been used as a reagent in the synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals. 1-cyano-3-oxocyclohexane-1-carboxylic acid has also been used in the synthesis of surfactants, dyes, and pigments. 1-cyano-3-oxocyclohexane-1-carboxylic acid has also been used in the synthesis of bioactive compounds, such as antibiotics and antiviral agents. 1-cyano-3-oxocyclohexane-1-carboxylic acid has also been used in the synthesis of polymers and other materials.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-cyano-3-oxocyclohexane-1-carboxylic acid involves the conversion of a cyclohexanone derivative to the desired product through a series of chemical reactions.", "Starting Materials": [ "Cyclohexanone", "Sodium cyanide", "Sodium hydroxide", "Chloroacetic acid", "Sulfuric acid", "Hydrogen peroxide", "Sodium bicarbonate", "Ethanol" ], "Reaction": [ "Step 1: Cyclohexanone is reacted with sodium cyanide and sodium hydroxide to form 1-cyano-1-cyclohexanol.", "Step 2: 1-cyano-1-cyclohexanol is then reacted with chloroacetic acid and sulfuric acid to form 1-cyano-3-oxocyclohexane.", "Step 3: 1-cyano-3-oxocyclohexane is oxidized with hydrogen peroxide in the presence of sodium bicarbonate to form 1-cyano-3-oxocyclohexane-1-carboxylic acid.", "Step 4: The final product is purified by recrystallization from ethanol." ] } | |
CAS RN |
1374657-50-7 |
Product Name |
1-cyano-3-oxocyclohexane-1-carboxylic acid |
Molecular Formula |
C8H9NO3 |
Molecular Weight |
167.2 |
Purity |
95 |
Origin of Product |
United States |
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